2-[4-(Tert-butyl)phenyl]-5-[(4-nitrobenzyl)sulfanyl]-1,3,4-oxadiazole

• IUPAC Name: 2-(4-tert-butylphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C19H19N3O3S/c1-19(2,3)15-8-6-14(7-9-15)17-20-21-18(25-17)26-12-13-4-10-16(11-5-13)22(23)24/h4-11H,12H2,1-3H3
• InChI Key: WOQLBWGDYGWKAN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C(O2)SCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

2-[4-(Tert-butyl)phenyl]-5-[(4-nitrobenzyl)sulfanyl]-1,3,4-oxadiazole (TBNSO) is a small molecule that has been gaining attention in the scientific community due to its potential as a therapeutic agent and as a research tool. TBNSO has a variety of applications in scientific research, ranging from its involvement in biochemical pathways to its use in drug development. In

Scientific Research Applications

Organic Electronics

2-[4-(Tert-butyl)phenyl]-5-[(4-nitrobenzyl)sulfanyl]-1,3,4-oxadiazole: is utilized in the field of organic electronics, particularly in the fabrication of organic field-effect transistors (OFETs) . . Its molecular structure allows for efficient π-π stacking, which is crucial for high charge mobility in OFET devices.

Photoluminescent Materials

This compound is also significant in the development of photoluminescent materials . . These scintillators are essential in radiation detection equipment, where they convert high-energy radiation into visible light.

Organic Light-Emitting Diodes (OLEDs)

. This layer is crucial for preventing the recombination of holes and electrons within the device, thereby enhancing the efficiency and lifespan of the OLED.

Nonvolatile Memory Devices

The compound’s properties are exploited in the manufacturing of nonvolatile memory devices . .

Antioxidant and Antifungal Applications

Beyond electronics, this oxadiazole derivative has shown potential in biomedical applications . .

Energy Devices

Lastly, the compound’s role in energy devices is noteworthy. .

Mechanism of Action

Target of Action

It’s known that oxadiazole derivatives often interact with various enzymes and receptors in the body, influencing their function .

Mode of Action

Oxadiazole derivatives are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function .

Biochemical Pathways

Oxadiazole derivatives can influence a variety of biochemical pathways depending on their specific targets .

Pharmacokinetics

The pharmacokinetic properties of a drug can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

The effects would depend on the specific targets and pathways it influences .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can affect how a compound interacts with its targets and how it is metabolized in the body .